Cas no 13882-73-0 (2-chloro-4-methoxy-6-(morpholin-4-yl)-1,3,5-triazine)

• Product Name: 2-chloro-4-methoxy-6-(morpholin-4-yl)-1,3,5-triazine
• CAS No: 13882-73-0
• MF: C₈H₁₁ClN₄O₂
• MW: 230.65154004097
• CID: 1266123
• PubChem ID: 686256
• Update Time: 2025-05-19

2-chloro-4-methoxy-6-(morpholin-4-yl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2-chloro-4-methoxy-6-(4-morpholinyl)-
• 4-(4-chloro-6-methoxy-1,3,5-triazin-2-yl)morpholine
• 2-chloro-4-methoxy-6-(morpholin-4-yl)-1,3,5-triazine
• DTXSID40350697
• STK676704
• CS-0137467
• 13882-73-0
• SR-01000530495
• SR-01000530495-1
• EN300-154099
• G59622
• AKOS005594406
• SCHEMBL22098675

• Inchi： 1S/C8H11ClN4O2/c1-14-8-11-6(9)10-7(12-8)13-2-4-15-5-3-13/h2-5H2,1H3
• InChI Key： QZVKLRQIMUKUBT-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)N1CCOCC1)OC

Computed Properties

• Exact Mass: 230.0570533g/mol
• Monoisotopic Mass: 230.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4Ų

Additional information on 2-chloro-4-methoxy-6-(morpholin-4-yl)-1,3,5-triazine

2-Chloro-4-Methoxy-6-(Morpholin-4-yl)-1,3,5-Triazine: A Comprehensive Overview

2-Chloro-4-methoxy-6-(morpholin-4-yl)-1,3,5-triazine, also known by its CAS number 13882-73-0, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of research. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds with a six-membered ring containing three nitrogen atoms. The presence of chlorine, methoxy, and morpholino groups introduces diverse functional properties, making it a valuable molecule in both academic and industrial applications.

The molecular structure of 2-chloro-4-methoxy-6-(morpholin-4-yl)-1,3,5-triazine is characterized by its symmetric arrangement of substituents. The chlorine atom at position 2 imparts electron-withdrawing effects, while the methoxy group at position 4 contributes electron-donating properties. The morpholino group at position 6 introduces a cyclic amine structure, which enhances the compound's ability to form hydrogen bonds and participate in various chemical reactions. This balanced combination of functional groups makes the compound highly reactive and suitable for a wide range of applications.

Recent studies have highlighted the potential of 2-chloro-4-methoxy-6-(morpholin-4-yl)-1,3,5-triazine in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with therapeutic potential. For instance, its ability to form stable complexes with metal ions has been exploited in designing coordination compounds that exhibit anti-cancer and anti-inflammatory activities. Additionally, the compound's reactivity towards nucleophilic substitution reactions has been utilized in synthesizing novel pharmacophores with improved pharmacokinetic profiles.

In the field of materials science, CAS No. 13882-73-0 has shown promise as a precursor for advanced materials such as polymers and hybrid organic-inorganic composites. Its ability to undergo polymerization under mild conditions has led to the development of high-performance polymers with enhanced mechanical and thermal stability. Furthermore, the compound's compatibility with various functional groups enables the creation of tailored materials for specific applications in electronics and optoelectronics.

The synthesis of 2-chloro-4-methoxy-6-(morpholin-4-yl)-1,3,5-triazine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have streamlined its production, making it more efficient and cost-effective. For example, the use of transition metal catalysts has significantly improved the yield and purity of the compound during its synthesis.

In terms of environmental impact, researchers have investigated the biodegradability and toxicity profiles of CAS No. 13882-73-0. Studies indicate that under specific conditions, the compound can undergo microbial degradation without releasing harmful byproducts. This makes it a more sustainable choice for industrial applications compared to traditional alternatives.

The versatility of 2-chloro-4-methoxy-6-(morpholin-4-yli)-1,3,5-triazine extends to its use in analytical chemistry as a reagent for detecting specific analytes in complex matrices. Its high sensitivity and selectivity have been leveraged in developing novel sensing platforms for detecting trace amounts of heavy metals and organic pollutants in environmental samples.

In conclusion, CAS No. 13882–73–0, or 2-chloro–4–methoxy–6–(morpholin–4–yl)–1H–1H–triazine, stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical properties and reactivity continue to drive innovative research efforts aimed at unlocking new applications and improving existing technologies.